Cas no 1593942-45-0 ((3-cyano-5-fluorophenyl)methanesulfonyl chloride)

• Product Name: (3-cyano-5-fluorophenyl)methanesulfonyl chloride
• CAS No: 1593942-45-0
• MF: C₈H₅ClFNO₂S
• MW: 233.647203207016
• MDL: MFCD31592836
• CID: 5245578
• PubChem ID: 114763838
• Update Time: 2026-03-08

(3-cyano-5-fluorophenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonyl chloride, 3-cyano-5-fluoro-
• (3-cyano-5-fluorophenyl)methanesulfonyl chloride

• MDL： MFCD31592836
• Inchi： 1S/C8H5ClFNO2S/c9-14(12,13)5-7-1-6(4-11)2-8(10)3-7/h1-3H,5H2
• InChI Key： OQUODIDZGSLXBK-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC(F)=CC(C#N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on (3-cyano-5-fluorophenyl)methanesulfonyl chloride

Introduction to (3-cyano-5-fluorophenyl)methanesulfonyl chloride (CAS No. 1593942-45-0)

(3-cyano-5-fluorophenyl)methanesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With the CAS number 1593942-45-0, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of both cyano and fluoro substituents on a phenyl ring, make it a versatile building block for drug discovery and material science applications.

The< strong>methanesulfonyl chloride moiety in its name is a key functional group that facilitates further chemical transformations, such as sulfonylation reactions, which are widely employed in medicinal chemistry. This property makes it an invaluable reagent for constructing complex molecular architectures. Recent studies have highlighted its utility in the development of novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

In the realm of pharmaceutical research, (3-cyano-5-fluorophenyl)methanesulfonyl chloride has been utilized in the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds known for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory properties. The incorporation of the cyano group enhances the electrophilicity of the sulfonyl chloride, making it an efficient precursor for nucleophilic substitution reactions. This characteristic has been leveraged in the development of new sulfonamide-based drugs that exhibit improved pharmacokinetic profiles.

Moreover, the< strong>fluoro substituent in the phenyl ring contributes to the metabolic stability and bioavailability of the resulting compounds. Fluorine atoms are frequently introduced into drug molecules to modulate their pharmacological properties, such as binding affinity and duration of action. The presence of fluorine can also influence the electronic distribution within the molecule, affecting its reactivity and interactions with biological targets.

Recent advancements in computational chemistry have further elucidated the potential applications of (3-cyano-5-fluorophenyl)methanesulfonyl chloride. Molecular modeling studies have demonstrated its suitability as a scaffold for designing small-molecule inhibitors targeting enzyme-catalyzed reactions. These enzymes often play critical roles in disease pathways, making them attractive therapeutic targets. By leveraging the reactivity of the methanesulfonyl chloride group, researchers can efficiently generate libraries of compounds for high-throughput screening.

The compound's role in material science is also noteworthy. The combination of cyano and fluoro groups imparts unique electronic properties to materials derived from it, making it a candidate for applications in organic electronics and photovoltaic devices. The cyano group can act as an electron-withdrawing moiety, influencing charge transport properties, while the fluoro group can enhance surface passivation and stability.

In conclusion, (3-cyano-5-fluorophenyl)methanesulfonyl chloride (CAS No. 1593942-45-0) is a multifunctional compound with broad applications in pharmaceuticals and materials science. Its structural features enable diverse chemical transformations, making it a valuable intermediate for drug development and material innovation. As research continues to uncover new methodologies and applications, this compound is poised to remain a cornerstone in synthetic chemistry and biotechnology.